Cas no 56128-29-1 (4-chloro-2-methylpyrido[3,2-d]pyrimidine)

• Product Name: 4-chloro-2-methylpyrido[3,2-d]pyrimidine
• CAS No: 56128-29-1
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD11046862
• CID: 1113990
• PubChem ID: 12204219
• Update Time: 2025-04-23

4-chloro-2-methylpyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine
• 4-chloro-2-methylpyrido[3,2-d]pyrimidine
• DB-396762
• P11031
• MFCD11046862
• AKOS006309187
• CS-0054418
• 56128-29-1
• SB15635
• AS-77880
• SCHEMBL24953761

• MDL： MFCD11046862
• Inchi： 1S/C8H6ClN3/c1-5-11-6-3-2-4-10-7(6)8(9)12-5/h2-4H,1H3
• InChI Key： ODXNTVOPYNTGSF-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC=N2)=NC(C)=N1

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-chloro-2-methylpyrido[3,2-d]pyrimidine

4-Chloro-2-methyl-Pyrido[3,2-d]pyrimidine (CAS No. 56128-29-1): A Versatile Heterocyclic Compound in Modern Chemistry

4-Chloro-2-methyl-Pyrido[3,2-d]pyrimidine (CAS No. 56128-29-1) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrido-pyrimidine derivative belongs to an important class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and applications in drug discovery.

The molecular structure of 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine features a fused bicyclic system with strategic substitutions that make it particularly valuable as a building block in medicinal chemistry. The presence of both chloro and methyl groups at positions 4 and 2 respectively provides multiple sites for further chemical modifications, enabling the creation of various derivatives with tailored properties.

Recent studies have highlighted the potential of pyrido[3,2-d]pyrimidine scaffolds in addressing current challenges in drug development, particularly in the areas of kinase inhibition and targeted cancer therapies. Researchers are actively exploring 4-chloro-2-methyl substituted pyrido-pyrimidines as potential precursors for novel therapeutic agents, especially in the context of personalized medicine approaches that are currently revolutionizing healthcare.

In synthetic chemistry, CAS 56128-29-1 serves as a valuable intermediate for constructing more complex molecular architectures. Its reactivity profile allows for various transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed processes. These properties align well with the growing demand for sustainable chemical synthesis methods, as the compound can participate in atom-economical reactions that minimize waste generation.

The compound's stability and solubility characteristics make it suitable for diverse research applications. Scientists frequently utilize 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine in high-throughput screening programs and combinatorial chemistry approaches, which are essential tools in modern drug discovery pipelines. Its molecular weight of 193.62 g/mol and well-defined physicochemical properties contribute to its popularity as a research chemical.

From a commercial perspective, the market for pyrido-pyrimidine derivatives has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. The compound 56128-29-1 is typically supplied with high purity standards (often >98%) to meet the stringent requirements of research laboratories and development facilities. Current industry trends emphasize the importance of such specialized intermediates in accelerating drug discovery timelines.

Quality control measures for 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These rigorous characterization protocols ensure batch-to-batch consistency, which is crucial for reproducible research outcomes. The compound's stability under standard storage conditions (typically room temperature in dry environments) adds to its practicality as a research material.

Environmental and safety considerations for handling CAS 56128-29-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. These precautions align with the broader pharmaceutical industry's commitment to workplace safety and responsible chemical management practices.

Recent scientific literature reveals growing interest in the pharmacological potential of pyrido[3,2-d]pyrimidines, with particular focus on their modulation of various biological targets. The 4-chloro-2-methyl derivative serves as a key structural motif in several investigational compounds undergoing preclinical evaluation. This reflects the compound's relevance in addressing current medical challenges, including the need for novel antimicrobial agents in the face of increasing antibiotic resistance.

The synthesis of 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, such as reduced solvent usage and energy-efficient processes, which resonate with the chemical industry's sustainability goals. These methodological advancements contribute to the compound's accessibility for research purposes.

In the context of intellectual property, various patents have been filed covering specific applications of pyrido-pyrimidine derivatives, highlighting their commercial importance. However, the base compound 56128-29-1 remains available for research use, providing scientists with opportunities to explore novel applications and derivatives. This open innovation landscape is particularly valuable for academic researchers and small biotechnology companies.

Analytical reference standards of 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine are increasingly available from specialty chemical providers, supporting the growing demand for well-characterized research materials. The availability of such standards facilitates method development in analytical laboratories and supports quality control processes in pharmaceutical manufacturing environments.

Looking forward, the scientific community anticipates expanded applications of pyrido[3,2-d]pyrimidine chemistry in emerging fields such as chemical biology and materials science. The versatility of the 4-chloro-2-methyl substituted variant makes it a promising candidate for interdisciplinary research at the interface of chemistry, biology, and materials science. These developments align with global research priorities in healthcare innovation and advanced materials development.

For researchers seeking detailed technical information about CAS 56128-29-1, comprehensive datasheets are typically available from reputable suppliers. These documents provide essential parameters including solubility data, spectral characteristics, and handling recommendations. The compound's well-documented properties facilitate its integration into various research programs and experimental workflows.

The continued investigation of 4-chloro-2-methyl-Pyrido[3,2-d]pyrimidine and related compounds reflects the dynamic nature of heterocyclic chemistry in addressing contemporary scientific challenges. As research progresses, this compound is likely to maintain its position as an important tool in the chemist's repertoire, contributing to advancements in medicinal chemistry and beyond.